Cas no 449788-87-8 (N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide)

• Product Name: N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide
• CAS No: 449788-87-8
• MF: C₁₈H₂₀ClN₃O₃S
• MW: 393.88770198822
• CID: 6221527
• PubChem ID: 4278496
• Update Time: 2025-10-21

N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide
• Oprea1_567953
• 449788-87-8
• AKOS024581925
• SR-01000570142
• SR-01000570142-1
• F0541-0403
• N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide
• N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexanecarboxamide
• N-[2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]cyclohexanecarboxamide

• Inchi： 1S/C18H20ClN3O3S/c19-13-7-4-8-14(9-13)22-17(15-10-26(24,25)11-16(15)21-22)20-18(23)12-5-2-1-3-6-12/h4,7-9,12H,1-3,5-6,10-11H2,(H,20,23)
• InChI Key： IPKPHHDDLDWJOX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2C(CS(C2)(=O)=O)=N1)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 393.0913904g/mol
• Monoisotopic Mass: 393.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide

Recent Advances in the Study of N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide (CAS: 449788-87-8)

The compound N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide (CAS: 449788-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and dysregulation of these interactions is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide exhibits high affinity for specific protein targets, suggesting its potential as a therapeutic agent. Further structural-activity relationship (SAR) studies are underway to optimize its binding affinity and selectivity.

In addition to its potential therapeutic applications, recent research has also explored the synthetic pathways for this compound. A novel, scalable synthesis method was reported in a 2023 study, which significantly improved the yield and purity of the final product. This advancement is expected to facilitate further preclinical and clinical studies, as it addresses previous challenges related to the compound's availability and cost-effectiveness.

Pharmacokinetic studies have revealed that N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide exhibits favorable absorption and distribution profiles in animal models. However, its metabolism and excretion pathways require further investigation to fully understand its safety profile. Early toxicity studies have indicated a manageable side effect profile, but comprehensive toxicological assessments are necessary before advancing to human trials.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent exploratory studies have investigated its use in targeted drug delivery systems, where its unique chemical properties could enhance the specificity and efficacy of nanoparticle-based therapies. These interdisciplinary approaches highlight the versatility of N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide in addressing complex medical challenges.

In conclusion, the ongoing research on N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylcyclohexanecarboxamide (CAS: 449788-87-8) underscores its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its biological activity and synthetic accessibility, further studies are needed to fully realize its clinical potential. The integration of advanced computational modeling and high-throughput screening techniques is expected to accelerate the development of derivatives with enhanced efficacy and safety profiles.